4-bromo-N'-(4-methoxybenzoyl)benzohydrazide

• IUPAC Name: N'-(4-bromobenzoyl)-4-methoxybenzohydrazide
• InChI: InChI=1S/C15H13BrN2O3/c1-21-13-8-4-11(5-9-13)15(20)18-17-14(19)10-2-6-12(16)7-3-10/h2-9H,1H3,(H,17,19)(H,18,20)
• InChI Key: DGLNVIVOXPWADG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NNC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C15H13BrN2O3
• DSSTOX Substance ID: DTXSID201234468
• Molecular Weight: 349.18 g/mol
• CAS No.: 300383-53-3

Description

4-bromo-N'-(4-methoxybenzoyl)benzohydrazide is a useful research compound. Its molecular formula is C15H13BrN2O3 and its molecular weight is 349.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.01095 g/mol and the complexity rating of the compound is 362. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structural and Synthesis Studies

• Synthesis and Molecular Structure : The compound 4-bromo-N'-(4-methoxybenzoyl)benzohydrazide has been synthesized and studied for its molecular structure. For example, Cao (2009) synthesized a related compound, (E)-3-Bromo-N′-(4-methoxybenzylidene)benzohydrazide methanol solvate, highlighting the synthesis process and the molecular configuration of the compound (Cao, 2009).

Bioactive Properties

• Antibacterial and Antifungal Activities : Research indicates that certain derivatives of benzohydrazide exhibit notable antibacterial and antifungal properties. For instance, Vijaya Raj et al. (2007) synthesized novel derivatives and found promising analgesic, antifungal, and antibacterial activities (Vijaya Raj et al., 2007).
• Antiproliferative Activity : Some benzohydrazide derivatives also show antiproliferative activity, which could be significant for cancer research. This was observed in the study by Vijaya Raj et al., where certain compounds exhibited in vitro antiproliferative activity (Vijaya Raj et al., 2007).

Crystallography and Physical Properties

• Crystal Structure Analysis : The crystal structure of benzohydrazide derivatives has been extensively studied. Arunagiri et al. (2018) conducted an analysis on a related compound, providing insights into its crystallography and physical properties (Arunagiri et al., 2018).

Interaction with DNA

• DNA Binding : Schiff base compounds derived from benzohydrazides, including those similar to this compound, have shown interaction with DNA. Sirajuddin et al. (2013) explored this interaction, revealing potential applications in biochemical research (Sirajuddin et al., 2013).